Methyl 5-(propan-2-ylsulfanylmethyl)furan-2-carboxylate
Description
Methyl 5-(propan-2-ylsulfanylmethyl)furan-2-carboxylate is a useful research compound. Its molecular formula is C10H14O3S and its molecular weight is 214.28 g/mol. The purity is usually 95%.
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Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for Methyl 5-(propan-2-ylsulfanylmethyl)furan-2-carboxylate involves the reaction of furan-2-carboxylic acid with propan-2-yl thiol in the presence of a coupling agent, followed by esterification with methyl chloroformate.
Starting Materials
Furan-2-carboxylic acid, Propan-2-yl thiol, Coupling agent, Methyl chloroformate
Reaction
Step 1: Furan-2-carboxylic acid is reacted with propan-2-yl thiol in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), to form the intermediate 5-(propan-2-ylsulfanylmethyl)furan-2-carboxylic acid., Step 2: The intermediate is then esterified with methyl chloroformate in the presence of a base, such as triethylamine, to form the final product, Methyl 5-(propan-2-ylsulfanylmethyl)furan-2-carboxylate.
properties
IUPAC Name |
methyl 5-(propan-2-ylsulfanylmethyl)furan-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O3S/c1-7(2)14-6-8-4-5-9(13-8)10(11)12-3/h4-5,7H,6H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XAUIMKGDVBEHPF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SCC1=CC=C(O1)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-(propan-2-ylsulfanylmethyl)furan-2-carboxylate | |
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